Cas no 22426-28-4 (2-cyano-3,3-dimethylbutanoic acid)

• Product Name: 2-cyano-3,3-dimethylbutanoic acid
• CAS No: 22426-28-4
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD19228320
• CID: 2936554
• PubChem ID: 11768668
• Update Time: 2025-04-21

2-cyano-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3,3-dimethylbutanoic acid
• 2-cyano-3,3-dimethylbutanoicacid
• 2-cyano-3,3-dimethyl-butanoic Acid
• G82095
• 22426-28-4
• SCHEMBL1336381
• AKOS006375440
• 854-956-6
• EN300-204277
• MFCD19228320

• MDL： MFCD19228320
• Inchi： 1S/C7H11NO2/c1-7(2,3)5(4-8)6(9)10/h5H,1-3H3,(H,9,10)
• InChI Key： ZRDVHVJLNSJTOE-UHFFFAOYSA-N
• SMILES： OC(C(C#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų